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Compound of Interest

Compound Name: Saussureamine C

Cat. No.: B1681485

An In-depth Technical Guide to Saussureamine
C

For Researchers, Scientists, and Drug Development Professionals

Introduction

Saussureamine C is a naturally occurring amino acid-sesquiterpene adduct isolated from the
dried roots of Saussurea lappa, a plant with a long history of use in traditional medicine.[1] This
technical guide provides a comprehensive overview of the chemical structure, physicochemical
properties, and biological activities of Saussureamine C, with a focus on its potential as a
gastroprotective agent. Detailed experimental protocols for its isolation, synthesis, and
biological evaluation are also presented to facilitate further research and development.

Chemical Structure and Properties

Saussureamine C is characterized by the conjugation of a sesquiterpene lactone, specifically
a derivative of dehydrocostus lactone, with the amino acid L-asparagine through a Michael-
type addition.[1] This unique structure is responsible for its distinct chemical and biological
properties.

Physicochemical Data

The following table summarizes the key physicochemical properties of Saussureamine C.
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Property Value Reference
Molecular Formula C19H26N205 [2]
Molecular Weight 362.42 g/mol [3]

L-Asparagine, N2-
[[(BR,3aS,6aR,9aR,9bS)-
dodecahydro-6,9-

IUPAC Name _ 2]
bis(methylene)-2-
oxoazuleno[4,5-b]furan-3-

yl]methyl]-

CAS Number 148245-83-4 [2]

Further quantitative data such as specific optical rotation and detailed NMR spectral data, while
determined, are not readily available in publicly accessible literature and would require access
to the primary research articles for complete characterization.

Experimental Protocols
Isolation of Saussureamine C from Saussurea lappa

While a specific, detailed protocol for the isolation of Saussureamine C is found within
specialized publications, a general methodology can be outlined based on the isolation of
sesquiterpenes from Saussurea lappa.[4][5][6]

Workflow for the Isolation of Saussureamine C
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@oots of SaussurealaD

Extraction with Methanol

.

Concentration of Methanolic Extract

.

Solvent Partitioning

.

Column Chromatography (Silica Gel)

.

Fraction Collection and Analysis (TLC)

:

Preparative HPLC

.

Isolation of Saussureamine C
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Dehydrocostus Lactone L-Asparagine

Michael Addition
(Base Catalyst, e.g., Et3N in Ethanol)

'

Saussureamine C
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Animal Acclimatization (Rats)

:

Fasting (24-48 hours) with access to water

:

Grouping of Animals (Control, Vehicle, Treatment Groups)

:

Oral Administration of Saussureamine C or Vehicle

Euthanasia (1 hour post-induction)

:

Stomach Excision and Opening

:

Gastric Lesion Analysis (Ulcer Index Calculation)

:

Histopathological Examination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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